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Compound of Interest

Compound Name: Solvent Black 46

Cat. No.: B12343797 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of Solvent Black 46, a complex azo dye.

The content delves into its chemical identity, physicochemical properties, the fundamental

principles of its synthesis, and standard characterization methodologies. Furthermore, this

guide touches upon the toxicological profile and the potential biological interactions

characteristic of this class of compounds, offering a relevant perspective for professionals in

drug development and life sciences.

Chemical Identity and Structure
Solvent Black 46 is a solvent-soluble dye characterized by the presence of the azo

chromophore (-N=N-), which is fundamental to its color. While its exact structure is not

consistently published, it is identified as a complex organic salt. The most frequently cited

molecular formula is C₄₃H₄₆N₆O₃S, with a corresponding molecular weight of approximately

726.93 g/mol .[1][2][3] Its chemical identity is registered under CAS No. 65294-17-9.[1][2][3]

The structure is understood to be a salt complex, likely involving a large organic cation and an

azo-containing anionic component. This complex nature contributes to its solubility in organic

solvents and its applications in inks and plastics.[4][5][6]
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The properties of Solvent Black 46 make it suitable for various industrial applications, primarily

in printing inks.[5] It appears as a reddish to bluish-black powder.[3][5] Key quantitative data

are summarized in the tables below.

Table 1: Physical and Chemical Properties of Solvent Black 46

Property Value Reference(s)

Molecular Formula C₄₃H₄₆N₆O₃S [1][2][3]

Molecular Weight 726.93 g/mol [1][2][3]

CAS Number 65294-17-9 [1][2][3]

Appearance Black Powder [7]

Shade Reddish / Bluish Black [3][5]

Melting Point 130 °C [8]

Heat Resistance ~200 °C [7]

Density 0.50 - 1.45 g/cm³ [7][9]

Water Solubility Insoluble [3]

Table 2: Solubility Data for Solvent Black 46

Solvent Solubility (g/L) Reference(s)

Ethanol 18 [5]

Additional data not consistently

available

Table 3: Fastness Properties of Solvent Black 46
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Property Rating (Scale 1-8) Reference(s)

Light Fastness 6-7 [7]

Acid Resistance 5 [7]

Alkali Resistance 5 [7]

Water Resistance 5 [9]

Synthesis of Azo Dyes: A General Protocol
The synthesis of azo dyes is a well-established process in organic chemistry, primarily involving

two key steps: diazotization and azo coupling.[10] While the specific manufacturing method for

Solvent Black 46 is proprietary, the following section details a representative experimental

protocol for synthesizing a simple azo dye, which illustrates the core chemical transformations.

Experimental Protocol: Synthesis of an Azo Dye
This protocol describes the synthesis of an azo dye from an aromatic amine.

Materials:

Primary Aromatic Amine (e.g., Aniline or a derivative)

Sodium Nitrite (NaNO₂)

Concentrated Hydrochloric Acid (HCl)

Coupling Agent (e.g., 2-Naphthol or another electron-rich aromatic)

Sodium Hydroxide (NaOH)

Ice

Deionized Water

Beakers, Magnetic Stirrer, Filtration Apparatus

Procedure:
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Diazotization (Formation of the Diazonium Salt):

Dissolve the primary aromatic amine in a solution of concentrated HCl and water in a

beaker.

Cool the beaker in an ice bath to a temperature between 0-5 °C. This is critical as

diazonium salts are unstable at higher temperatures.[11]

In a separate beaker, prepare a solution of sodium nitrite in cold deionized water.

Add the sodium nitrite solution dropwise to the cold amine solution while stirring

continuously. Maintain the temperature below 5 °C throughout the addition.[10]

The reaction mixture will form the aryl diazonium salt. A small amount of urea can be

added to quench any excess nitrous acid.[11]

Azo Coupling:

In a separate beaker, dissolve the coupling agent (e.g., 2-Naphthol) in an aqueous

solution of sodium hydroxide. This forms a phenoxide ion, which is highly activated for

electrophilic aromatic substitution.

Cool this coupling solution in an ice bath.

Slowly add the cold diazonium salt solution to the cold coupling agent solution with

vigorous stirring.[10]

An intensely colored precipitate of the azo dye will form immediately.

Continue stirring the mixture in the ice bath for 15-30 minutes to ensure the reaction goes

to completion.

Isolation and Purification:

Isolate the solid azo dye product by vacuum filtration.

Wash the filter cake with cold deionized water to remove any unreacted salts.
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The crude product can be purified by recrystallization from an appropriate solvent (e.g.,

ethanol).

Dry the purified dye in a desiccator or a low-temperature oven.

Step 1: Diazotization

Step 2: Azo Coupling

Primary Aromatic Amine
(Ar-NH2)

Aryl Diazonium Salt
(Ar-N2+)

NaNO2, HCl
0-5 °C

Azo Dye
(Ar-N=N-Ar')

Coupling Agent
(e.g., Phenol, Naphthol)

Click to download full resolution via product page

Caption: General reaction pathway for azo dye synthesis.

Characterization of Azo Dyes
A combination of spectroscopic techniques is employed to confirm the structure and purity of

synthesized azo dyes.

Experimental Protocol: Spectroscopic Analysis
1. Ultraviolet-Visible (UV-Vis) Spectroscopy:

Principle: This technique measures the electronic transitions within the molecule. The

extended π-system of the azo chromophore results in strong absorption in the visible region,
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which is responsible for the dye's color.[12]

Method:

Prepare a dilute solution of the dye in a suitable solvent (e.g., ethanol).

Record the absorption spectrum over a range of 200-800 nm using a UV-Vis

spectrophotometer.

Identify the wavelength of maximum absorbance (λmax). For a black dye like Solvent
Black 46, a broad absorption across the visible spectrum is expected.[12]

2. Fourier-Transform Infrared (FTIR) Spectroscopy:

Principle: FTIR identifies the functional groups present in a molecule by measuring the

absorption of infrared radiation, which corresponds to specific molecular vibrations.[13]

Method:

Prepare a sample, typically as a KBr pellet or a thin film.

Record the spectrum, usually between 4000 and 400 cm⁻¹.

Expected Peaks for an Azo Dye:

~3100-3000 cm⁻¹ (Aromatic C-H stretch)

~1600-1450 cm⁻¹ (Aromatic C=C stretch)

~1450-1400 cm⁻¹ (N=N stretch, often weak or obscured)

If present: ~3400 cm⁻¹ (O-H or N-H stretch), ~1260-1000 cm⁻¹ (S=O stretch from

sulfonate group)

3. Nuclear Magnetic Resonance (NMR) Spectroscopy:

Principle: NMR provides detailed information about the carbon-hydrogen framework of a

molecule. ¹H NMR identifies the different types of protons and their neighboring

environments, while ¹³C NMR identifies the different carbon atoms.[14]
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Method:

Dissolve the dye in a suitable deuterated solvent (e.g., DMSO-d₆).

Acquire ¹H and ¹³C NMR spectra.

The complex aromatic regions in both spectra would require advanced 2D NMR

techniques for full assignment, but would confirm the presence of the aromatic rings

essential to the structure.

Azo Dye Synthesis

Purification
(e.g., Recrystallization)

UV-Vis Spectroscopy
(Identify λmax)

FTIR Spectroscopy
(Identify Functional Groups)

NMR Spectroscopy
(Elucidate Structure)

Structural Confirmation
&

Data Analysis

Click to download full resolution via product page

Caption: Workflow for the synthesis and characterization of azo dyes.

Toxicological Profile and Biological Relevance
For professionals in drug development, understanding the potential biological interactions of a

chemical class is paramount. While specific mechanistic studies on Solvent Black 46 are

lacking, information from its Material Safety Data Sheet (MSDS) and studies on related

compounds can provide valuable insights.
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Reported Toxicology
The MSDS for Solvent Black 46 indicates that it may be harmful by inhalation, ingestion, or

skin absorption.[15] It is listed as a cause of eye and skin irritation and is irritating to mucous

membranes and the upper respiratory tract.[15] Notably, mutagenicity data has been reported,

although specifics are not readily available.[15] The acute oral toxicity (LD50) in rats has been

reported as 8050 mg/kg, suggesting low acute toxicity.[8]

Potential Biological Interactions of Complex Azo Dyes
The relevance of azo dyes to drug development often lies in their potential for biological activity,

which can be both therapeutic and toxic. Metal-complex azo dyes, in particular, have been

investigated for a range of bio-activities.

Antimicrobial and Antifungal Activity: The chelation of metal ions with azo dyes can enhance

their biological activity. Studies on other novel azo dye complexes have demonstrated their

effectiveness in inhibiting the growth of pathogenic bacteria and fungi.[16][17]

Anticancer Activity: Some azo dye complexes have shown cytotoxic effects against cancer

cell lines.[16] The proposed mechanisms often involve the molecule's ability to interact with

biological macromolecules.

DNA Interaction: The planar aromatic structures present in many azo dyes allow them to

intercalate between the base pairs of DNA. This interaction can disrupt DNA replication and

transcription, leading to cytotoxic effects. This is a common mechanism of action for certain

classes of chemotherapy drugs and a potential source of toxicity and mutagenicity.
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Caption: Conceptual pathway for azo dye-induced cytotoxicity via DNA intercalation.

It must be emphasized that these are generalized potential interactions for the broader class of

complex azo dyes. Specific toxicological and mechanistic studies on Solvent Black 46 are

required to ascertain its specific biological activity and risk profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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